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Compound of Interest |

Compound Name: DSPE-PEG 2000
Cat. No.: B15614896
Get Quote

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000],
commonly abbreviated as DSPE-PEG 2000, is a phospholipid-polymer conjugate that has
become a cornerstone in the field of advanced drug delivery.[1] Its widespread use in
formulating nanocarriers like liposomes and micelles stems from its unique amphiphilic
character, biocompatibility, and biodegradability.[1][2] Amphiphilicity refers to the possession of
both hydrophilic (water-loving) and lipophilic (fat-loving) properties within a single molecule.
This dual nature is the primary driver of its self-assembly into sophisticated core-shell
nanostructures in aqueous environments, making it an invaluable tool for solubilizing and
delivering poorly water-soluble therapeutic agents.[3][4] This guide provides a detailed
examination of the structural and physicochemical properties that govern the amphiphilicity of
DSPE-PEG 2000.

Molecular Architecture: A Tale of Two Moieties

The amphiphilicity of DSPE-PEG 2000 is a direct consequence of its distinct molecular
components: a hydrophobic lipid anchor and a hydrophilic polymer chain.[1]

e The Hydrophobic Anchor (DSPE): The 1,2-distearoyl-sn-glycero-3-phosphoethanolamine
(DSPE) portion constitutes the molecule's nonpolar, hydrophobic tail. It consists of a glycerol
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backbone, two saturated 18-carbon stearoyl fatty acid chains, and a phosphate group.[5][6]

These long fatty acid chains are responsible for the molecule's lipid-like character and its

tendency to avoid contact with water, driving its incorporation into the hydrophobic cores of

self-assembled structures.[7]

The Hydrophilic Shell (PEG 2000): Covalently attached to the phosphoethanolamine
headgroup of DSPE is a long, flexible chain of polyethylene glycol (PEG) with an average

molecular weight of 2000 Daltons.[4] This PEG chain is highly water-soluble and forms a

protective hydrophilic corona or shell on the exterior of nanostructures.[5] This "PEGylation”

is critical for providing steric stabilization, which shields the nanoparticles from opsonization

and clearance by the mononuclear phagocyte system, thereby prolonging their circulation

time in the bloodstream.[3][9]
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Figure 1: Molecular structure of DSPE-PEG 2000.
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Self-Assembly in Aqueous Media: The Formation of
Micelles

When DSPE-PEG 2000 is introduced into an aqueous solution above a certain concentration,
its amphiphilic molecules spontaneously organize to minimize the unfavorable interactions
between their hydrophobic tails and water. This process, driven by the hydrophobic effect,
results in the formation of thermodynamically stable, core-shell nanostructures known as
micelles.[10]

In these micelles, the hydrophobic DSPE tails aggregate to form a sequestered inner core,
creating a microenvironment suitable for encapsulating lipophilic drugs.[4] Concurrently, the
hydrophilic PEG 2000 chains orient themselves towards the aqueous exterior, forming a dense,
water-soluble corona that ensures the colloidal stability of the entire assembly.[4]
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Figure 2: Spontaneous self-assembly of DSPE-PEG 2000 into a micelle.

Quantitative Analysis of Amphiphilicity

The self-assembly behavior of DSPE-PEG 2000 can be characterized by several key
guantitative parameters.
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Critical Micelle Concentration (CMC)

The Ciritical Micelle Concentration (CMC) is the minimum concentration of an amphiphile at
which micelle formation begins. Below the CMC, DSPE-PEG 2000 exists predominantly as
individual monomers. Above the CMC, the addition of more molecules leads to the formation of
more micelles rather than an increase in the monomer concentration. A low CMC value is
highly desirable for drug delivery applications, as it ensures that the micelles remain stable and
do not prematurely disassemble upon dilution in the bloodstream.[4]

The CMC of DSPE-PEG 2000 is highly sensitive to the surrounding environment, particularly
the ionic strength of the solvent.[11] In pure water, the CMC is significantly higher than in
buffered saline solutions.[12] This is because the ions in a buffer can shield the electrostatic
repulsion between the negatively charged phosphate groups, thus facilitating easier
aggregation.[11][12]

Parameter Solvent/Medium Reported Value (uM)  Reference(s)
CMC Pure Water =10-20 [11][12]
HEPES Buffered
CMC _ 05-1.0 [11]
Saline
CMC General (Aqueous) 05-15 [13]
CMC General (Aqueous) 2.44 [14]

Aggregation Number (Nagqg)

The aggregation number is the average number of individual DSPE-PEG 2000 molecules that
assemble to form a single micelle. This parameter is also heavily influenced by the solvent

conditions.
Parameter Solvent/Medium Reported Value Reference(s)
Nagg Saline Solution =90 [11]
Nagg Pure Water <8 [11]
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Factors Influencing Self-Assembly

The precise nature of the self-assembled structures formed by DSPE-PEG 2000 depends on a
variety of factors:

« Solvent and lonic Strength: As detailed above, the presence of ions in solution decreases the
CMC and promotes the formation of larger micelles with higher aggregation numbers.[11][12]

o Lipid Concentration: At concentrations well above the CMC, the viscosity of the solution can
increase dramatically.[11] Higher concentrations generally lead to the formation of larger
micelles, although excessive concentrations may cause unwanted aggregation or
precipitation.[15]

o Temperature: Temperature can influence the fluidity of the hydrophobic core and the
hydration of the PEG chains, thereby affecting micelle stability and size.

e pH: The pH of the solution can alter the charge on the phosphate headgroup, which in turn
can influence electrostatic interactions and affect micelle size and stability.[15]

o Preparation Method: The technique used to prepare the micellar solution—such as simple
hydration, sonication, or freeze-thawing—can significantly impact the size, homogeneity, and
type of the resulting nanostructures.[16]

Experimental Protocol: Determination of Critical
Micelle Concentration

A widely used method to determine the CMC of DSPE-PEG 2000 is based on fluorescence
spectroscopy using a hydrophobic probe, such as N-Phenyl-1-naphthylamine or pyrene.

Principle

Hydrophobic fluorescent probes have low fluorescence intensity in polar aqueous
environments but exhibit a significant increase in fluorescence when they are partitioned into
the nonpolar, hydrophobic core of a micelle. By measuring the fluorescence intensity across a
range of DSPE-PEG 2000 concentrations, the CMC can be identified as the point where a
sharp increase in intensity occurs.[11]
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Detailed Methodology

Stock Solution Preparation:

o Prepare a concentrated stock solution of DSPE-PEG 2000 (e.g., 1 mM) in the desired
agueous medium (e.g., pure water or phosphate-buffered saline).

o Prepare a stock solution of the fluorescent probe (e.g., 1 pM N-Phenyl-1-naphthylamine)
in a suitable solvent like ethanol or methanol.[14]

Sample Preparation:

o Prepare a series of vials or a 96-well plate with serial dilutions of the DSPE-PEG 2000
stock solution to cover a concentration range both below and above the expected CMC
(e.g., 0.01 puM to 100 puM).

o Add a small, constant aliquot of the fluorescent probe stock solution to each dilution. The
final concentration of the probe should be kept very low to avoid altering the micellization

process.
Equilibration:

o Gently mix the samples and allow them to equilibrate for a set period (e.g., 2-4 hours) at a
constant temperature in the dark to ensure the probe has fully partitioned.[17]

Fluorescence Measurement:

o Using a spectrofluorometer, measure the fluorescence intensity of each sample. For N-
Phenyl-1-naphthylamine, the excitation wavelength is typically around 340 nm and the
emission is measured around 420 nm.

Data Analysis:

o Plot the fluorescence intensity as a function of the logarithm of the DSPE-PEG 2000

concentration.

o The resulting plot will typically show two linear regions: one with low, relatively constant
fluorescence at low concentrations, and another with a steeply rising fluorescence at high
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concentrations.

o The CMC is determined from the intersection point of the two extrapolated linear portions
of the graph.
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Figure 3: Experimental workflow for CMC determination.

Conclusion

The amphiphilicity of DSPE-PEG 2000 is the fundamental property that underpins its immense
utility in drug delivery and nanotechnology. The molecule's elegant design, featuring a robust
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hydrophobic DSPE anchor and a versatile hydrophilic PEG shield, enables the spontaneous
formation of stable, core-shell micelles in aqueous solutions. A thorough understanding of its
guantitative properties, such as the critical micelle concentration, and the environmental factors
that influence its self-assembly is critical for the rational design and optimization of effective
nanomedicines for a wide range of therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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